Cas no 1375472-87-9 (6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one)

6-Bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one is a heterocyclic compound featuring a fused pyrido-quinazolinone scaffold with bromo and nitro functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The bromo substituent offers versatility for further functionalization via cross-coupling reactions, while the nitro group can be reduced or transformed into other functionalities. Its rigid polycyclic core may also contribute to potential biological activity, lending utility in medicinal chemistry research. The compound's well-defined structure ensures reproducibility in synthetic applications. Careful handling is advised due to the presence of reactive functional groups.
6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one structure
1375472-87-9 structure
Product Name:6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one
CAS No:1375472-87-9
MF:C12H10BrN3O3
MW:324.130101680756
MDL:MFCD21602578
CID:5150181
PubChem ID:73994725
Update Time:2025-10-30

6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one Chemical and Physical Properties

Names and Identifiers

    • 11H-Pyrido[2,1-b]quinazolin-11-one, 6-bromo-6,7,8,9-tetrahydro-2-nitro-
    • 6-Bromo-2-nitro-6,7,8,9-tetrahydro-11h-pyrido[2,1-b]quinazolin-11-one
    • 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one
    • MDL: MFCD21602578
    • Inchi: 1S/C12H10BrN3O3/c13-9-2-1-5-15-11(9)14-10-4-3-7(16(18)19)6-8(10)12(15)17/h3-4,6,9H,1-2,5H2
    • InChI Key: JFHFPBSUBLWOOX-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C([N+]([O-])=O)C=C2)C(=O)N2CCCC(Br)C=12

6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one Pricemore >>

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Additional information on 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one

Comprehensive Overview of 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one (CAS No. 1375472-87-9)

The compound 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one (CAS No. 1375472-87-9) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. With its unique pyrido[2,1-b]quinazolinone core structure, this compound serves as a valuable intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications due to the presence of both bromo and nitro functional groups, which offer versatile reactivity for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one has surged, driven by advancements in drug discovery and material science. This compound is often explored for its potential role in targeting enzyme inhibition and receptor modulation, making it a subject of interest for researchers investigating cancer therapeutics and neurodegenerative diseases. Its structural complexity also aligns with the growing trend of fragment-based drug design, where small molecules are used to build larger, more effective drug candidates.

The synthesis of 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one involves multi-step organic reactions, often starting from readily available quinazoline derivatives. Key steps include bromination and nitration, which are carefully optimized to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further research applications. The compound's stability under various conditions is also a critical factor, as it determines its shelf life and handling requirements.

From an industrial perspective, 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. Its pricing and availability can vary depending on market demand and the complexity of its synthesis. Researchers frequently search for bulk suppliers or custom synthesis services to procure this compound, highlighting its importance in high-throughput screening and combinatorial chemistry.

Environmental and safety considerations are paramount when working with 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. Disposal methods should comply with local regulations to prevent environmental contamination.

Looking ahead, the potential applications of 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one are expected to expand as new research emerges. Its role in photodynamic therapy and bioimaging is currently under investigation, offering exciting possibilities for non-invasive medical treatments. Additionally, its incorporation into metal-organic frameworks (MOFs) and other advanced materials could open doors to innovations in catalysis and sensing technologies.

In summary, 6-bromo-2-nitro-6H,7H,8H,9H,11H-pyrido[2,1-b]quinazolin-11-one (CAS No. 1375472-87-9) represents a versatile and promising compound in modern chemistry. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in drug development, material science, and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

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